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Compound of Interest

Compound Name: 2,5-Dibromophenol

Cat. No.: B1293422

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of
2,5-Dibromophenol, with a specific focus on its melting and boiling points. The information

herein is curated to support research, development, and quality control activities involving this
compound.

Physicochemical Data Summary

2,5-Dibromophenol is a halogenated aromatic compound with the molecular formula
CeHaBr20.[1] At room temperature, it typically presents as a white to pale yellow powder or
crystalline solid.[1][2] Its properties are significantly influenced by the presence of two bromine
atoms and a hydroxyl group on the benzene ring. The quantitative physicochemical data for
2,5-Dibromophenol are summarized in the table below for ease of reference and comparison.
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Property Value Source(s)
Melting Point 73-74 °C [21[3][4]
Boiling Point 244.6 °C (at 760 mmHg) [5]

244.6 £ 20.0 °C (Predicted) [2][3]

Density 2.095 g/cm3 [5]
2.1+0.1g/cm? [3]14]

Molecular Weight 251.90 g/mol [6]
Appearance White to pale yellow powder

Slightly soluble in water,

Solubility chloroform, and methanol.[1]
[2]
pKa 7.47 £ 0.10 (Predicted) [2]

Experimental Protocols for Property Determination

The following sections detail the standard methodologies for determining the melting and
boiling points of solid organic compounds like 2,5-Dibromophenol.

The melting point of a crystalline solid is a critical indicator of its purity. A sharp melting range
(typically 0.5-1.0°C) is characteristic of a pure substance, whereas impurities tend to depress
and broaden the melting range.[7] The capillary method is a widely adopted technique for this
determination.

Methodology:

o Sample Preparation: A small quantity of dry 2,5-Dibromophenol is finely ground into a
powder to ensure uniform heat distribution.[8]

o Capillary Loading: The powdered sample is packed into a thin-walled glass capillary tube,
sealed at one end, to a height of approximately 2-3 mm.[9]
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o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
aligned with the thermometer bulb. This assembly is then placed in a heating apparatus,
such as a Mel-Temp device or a Thiele tube containing mineral oil.[7][8]

o Heating and Observation: The apparatus is heated slowly, at a rate of approximately 1-2°C
per minute, as the temperature approaches the expected melting point.[7] The sample is
observed through a magnifying lens.

o Data Recording: Two temperatures are recorded:
o Ti: The temperature at which the first drop of liquid appears.

o T2: The temperature at which the entire sample has completely liquefied. The melting point
is reported as the range between T1 and T2.[7][8]

For small quantities of a substance, the boiling point can be determined using a microscale
method, which relies on the principle that the vapor pressure of a liquid equals the atmospheric
pressure at its boiling point.[10]

Methodology:

o Sample Preparation: A few milliliters of the liquid sample (or molten 2,5-Dibromophenol) are
placed into a small test tube or a Durham tube.[11][12]

e Apparatus Setup:

o A capillary tube, sealed at one end, is inverted and placed inside the test tube containing
the sample.

o The test tube assembly is attached to a thermometer.[12]

o This entire setup is immersed in a heating bath, typically a Thiele tube filled with high-
boiling mineral oil, ensuring the sample is below the oil level.[10][12]

o Heating and Observation: The Thiele tube is heated gently and uniformly.[10] As the
temperature rises, air trapped in the capillary tube will be expelled, seen as a slow stream of
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bubbles. As the liquid's boiling point is approached and surpassed, a rapid and continuous
stream of bubbles will emerge from the inverted capillary.[12]

o Data Recording:
o Once a vigorous stream of bubbles is observed, heating is discontinued.

o The apparatus is allowed to cool slowly.

o The boiling point is the temperature at which the stream of bubbles ceases and the liquid
just begins to enter the capillary tube.[10][12] The barometric pressure should also be

recorded for accuracy.[11]

Visualized Workflows and Relationships

The following diagrams, generated using Graphviz, illustrate key experimental workflows and
logical relationships pertinent to the analysis of 2,5-Dibromophenol.
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Caption: Experimental workflow for melting point determination.
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Caption: Experimental workflow for boiling point determination.
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Molecular Structure of 2,5-Dibromophenol
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Caption: Structural influences on physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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